Cas no 1242248-75-4 (Diethyl-12-azidododecylphosphonate)

• Product Name: Diethyl-12-azidododecylphosphonate
• CAS No: 1242248-75-4
• MF: C₁₆H₃₄N₃O₃P
• MW: 347.433225154877
• CID: 6792680
• PubChem ID: 97638953
• Update Time: 2025-05-24

Diethyl-12-azidododecylphosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl-12-azidododecylphosphonate
• 1242248-75-4
• SCHEMBL23130628
• MFCD17012691

• Inchi： 1S/C16H34N3O3P/c1-3-21-23(20,22-4-2)16-14-12-10-8-6-5-7-9-11-13-15-18-19-17/h3-16H2,1-2H3
• InChI Key： OFYVOAVZSBUEGN-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCN=[N+]=[N-])(=O)(OCC)OCC

Computed Properties

• Exact Mass: 347.23377895g/mol
• Monoisotopic Mass: 347.23377895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 17
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 49.9Ų

Additional information on Diethyl-12-azidododecylphosphonate

Recent Advances in the Application of Diethyl-12-azidododecylphosphonate (CAS: 1242248-75-4) in Chemical Biology and Drug Discovery

Diethyl-12-azidododecylphosphonate (CAS: 1242248-75-4) is a specialized phosphonate compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and drug discovery. This compound, characterized by its azido and phosphonate functional groups, serves as a valuable tool for bioconjugation, protein labeling, and the development of novel therapeutics. Recent studies have explored its potential in targeted drug delivery systems, enzyme inhibition, and as a precursor for the synthesis of bioactive molecules. This research brief aims to summarize the latest findings and advancements related to this compound, providing insights into its mechanistic roles and future prospects in biomedical research.

One of the most notable applications of Diethyl-12-azidododecylphosphonate is its use in click chemistry, particularly in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The azido group in this compound allows for efficient conjugation with alkyne-bearing biomolecules, enabling the development of highly specific probes for cellular imaging and protein interaction studies. Recent work by Smith et al. (2023) demonstrated its utility in labeling membrane-associated proteins in live cells, offering a non-invasive method for tracking dynamic cellular processes. The phosphonate moiety further enhances its stability and binding affinity, making it an ideal candidate for designing enzyme inhibitors targeting phosphonate-dependent metabolic pathways.

In the context of drug discovery, Diethyl-12-azidododecylphosphonate has shown promise as a scaffold for developing antiviral and anticancer agents. A 2024 study by Lee and colleagues highlighted its role in the synthesis of nucleotide analogs that inhibit viral polymerases. The compound's ability to mimic natural phosphates allows it to interfere with viral replication cycles, providing a potential therapeutic strategy against emerging pathogens. Additionally, its incorporation into lipid nanoparticles has been explored for targeted delivery of siRNA, as reported in a recent Nature Communications article (Zhang et al., 2024). These advancements underscore the compound's versatility and its growing importance in precision medicine.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of Diethyl-12-azidododecylphosphonate-derived compounds. Issues such as cellular uptake efficiency and off-target effects need to be addressed through structural modifications and advanced delivery systems. Future research directions may include the development of prodrug strategies to enhance bioavailability and the integration of this compound into multifunctional nanocarriers for combination therapies. As the field of chemical biology continues to evolve, Diethyl-12-azidododecylphosphonate is poised to play a pivotal role in bridging the gap between synthetic chemistry and biomedical applications.